Cas no 1351645-31-2 (4-butoxy-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-butoxy-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
• CAS No: 1351645-31-2
• MF: C₁₉H₂₃N₅O₄S
• MW: 417.48202252388
• CID: 6361476
• PubChem ID: 56765831
• Update Time: 2025-10-30

4-butoxy-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
• 4-butoxy-N-[2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)ethyl]benzenesulfonamide
• 4-butoxy-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide
• 4-butoxy-N-{2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide
• F6232-0022
• AKOS024540798
• 1351645-31-2

• Inchi： 1S/C19H23N5O4S/c1-2-3-15-28-16-5-7-17(8-6-16)29(26,27)21-12-14-24-19(25)10-9-18(22-24)23-13-4-11-20-23/h4-11,13,21H,2-3,12,14-15H2,1H3
• InChI Key： JYUJFDHOKDLJAA-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(N3C=CC=N3)C=CC2=O)(=O)=O)=CC=C(OCCCC)C=C1

Computed Properties

• Exact Mass: 417.14707541g/mol
• Monoisotopic Mass: 417.14707541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-butoxy-N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide

4-Butoxy-N-{2-[6-Oxo-3-(1H-Pyrazol-1-yl)-1,6-Dihydropyridazin-1-Yl]Ethyl}Benzene-1-Sulfonamide: A Comprehensive Overview

4-Butoxy-N-{2-[6-Oxo-3-(1H-Pyrazol-1-yl)-1,6-Dihydropyridazin-1-Yl]Ethyl}Benzene-1-Sulfonamide (CAS No. 1351645-31-2) is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its intricate molecular structure, which includes a sulfonamide group, a butoxy substituent, and a dihydropyridazine ring system. The presence of these functional groups makes it a versatile molecule with unique chemical and biological properties.

The sulfonamide group in the molecule plays a crucial role in determining its pharmacokinetic properties. Sulfonamides are known for their ability to enhance the bioavailability of drugs by improving solubility and reducing clearance rates. Recent studies have shown that sulfonamides can also act as inhibitors of certain enzymes, making them valuable in drug discovery efforts targeting diseases such as cancer and inflammatory disorders. The butoxy group further enhances the hydrophilicity of the molecule, which is essential for its interaction with biological systems.

The dihydropyridazine ring system in this compound is another key feature. Dihydropyridazines are heterocyclic compounds that exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and antitumor properties. The substitution pattern on the dihydropyridazine ring significantly influences its reactivity and selectivity. In this case, the presence of a pyrazole moiety at position 3 introduces additional electronic effects that can modulate the molecule's activity. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, which can enhance the binding affinity of the compound to target proteins.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. These methods not only improve the yield but also reduce the environmental impact of the synthesis process. For instance, researchers have employed transition metal catalysts to facilitate the formation of the dihydropyridazine ring system under mild conditions. Such innovations highlight the importance of sustainable chemistry in modern drug development.

In terms of applications, this compound has shown promise in various therapeutic areas. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammation pathways. Additionally, it has exhibited selective cytotoxicity against cancer cells, suggesting its potential as an anticancer drug candidate. The compound's ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at a molecular level.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. Its unique electronic properties could be harnessed in the development of advanced materials such as organic semiconductors or sensors. Researchers are currently exploring its potential as a building block for self-assembled monolayers and supramolecular structures.

In conclusion, CAS No. 1351645-31-2 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its intricate structure endows it with remarkable chemical and biological properties that make it an attractive target for further research and development. As our understanding of its properties continues to grow, so too does its potential to contribute to advancements in medicine and materials science.